2-Chloro-4-(4,4-difluoropiperidin-1-yl)benzoic acid

• IUPAC Name: 2-chloro-4-(4,4-difluoropiperidin-1-yl)benzoic acid
• InChI: InChI=1S/C12H12ClF2NO2/c13-10-7-8(1-2-9(10)11(17)18)16-5-3-12(14,15)4-6-16/h1-2,7H,3-6H2,(H,17,18)
• InChI Key: AKQISLKYDOYLPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C2=CC(=C(C=C2)C(=O)O)Cl
• Molecular Formula: C12H12ClF2NO2
• Molecular Weight: 275.68 g/mol

Description

2-Chloro-4-(4,4-difluoropiperidin-1-yl)benzoic acid is a chemical compound with the molecular formula C12H13ClF2NO2 It is a derivative of benzoic acid, featuring a chloro substituent at the second position and a 4,4-difluoropiperidin-1-yl group at the fourth position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-4-(4,4-difluoropiperidin-1-yl)benzoic acid typically involves multiple steps, starting from commercially available precursors. One common method involves the reaction of 2-chlorobenzoic acid with 4,4-difluoropiperidine under specific conditions to introduce the piperidine ring. The reaction is usually carried out in the presence of a suitable base and solvent to facilitate the nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Large-scale synthesis often requires careful control of reaction parameters such as temperature, pressure, and reaction time. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-(4,4-difluoropiperidin-1-yl)benzoic acid can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: It can be involved in coupling reactions such as Suzuki-Miyaura coupling, where it reacts with boronic acids to form biaryl compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols, often in the presence of a base like sodium hydroxide or potassium carbonate.

Oxidation and Reduction: Reagents such as potassium permanganate or sodium borohydride can be used for oxidation and reduction, respectively.

Coupling Reactions: Palladium catalysts and boronic acids are typically used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzoic acid derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

2-Chloro-4-(4,4-difluoropiperidin-1-yl)benzoic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding due to its structural features.

Industry: It may be used in the production of specialty chemicals or as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Chloro-4-(4,4-difluoropiperidin-1-yl)benzoic acid depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The presence of the chloro and difluoropiperidinyl groups can influence its binding affinity and specificity, affecting the overall biological response.

Comparison with Similar Compounds

Similar Compounds

4-(4,4-Difluoropiperidin-1-yl)benzoic acid: Lacks the chloro substituent, which may affect its reactivity and biological activity.

2-Chloro-4-(4-fluoropiperidin-1-yl)benzoic acid: Contains a single fluorine atom, potentially altering its chemical and biological properties.

2-Chloro-4-(4,4-difluoropiperidin-1-yl)pyridine: A pyridine derivative with similar structural features, used in different applications.

Uniqueness

2-Chloro-4-(4,4-difluoropiperidin-1-yl)benzoic acid is unique due to the combination of its chloro and difluoropiperidinyl substituents, which confer distinct chemical and biological properties. This uniqueness makes it valuable in various research and industrial applications.